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Compound of Interest

Compound Name: 1-Methoxybutane-2-thiol

Cat. No.: B15242523 Get Quote

CAS Number: 1343133-82-3

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to consolidate the available information on 1-Methoxybutane-2-
thiol. Despite a comprehensive search of scientific literature and chemical databases, detailed

experimental data for this specific compound remains limited. This document presents the

confirmed identification of the compound and provides a summary of general knowledge

regarding related alkoxy thiol compounds, offering a foundational resource in the absence of

specific data.

Compound Identification
The Chemical Abstracts Service (CAS) number for 1-Methoxybutane-2-thiol has been

confirmed as 1343133-82-3. This identifier is consistently cited by various chemical suppliers,

solidifying the compound's unique registration in chemical literature and commerce.

Property Value Source

Chemical Name 1-Methoxybutane-2-thiol N/A

CAS Number 1343133-82-3 N/A

Molecular Formula C5H12OS N/A

Molecular Weight 120.21 g/mol N/A
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Physicochemical Properties
Specific, experimentally determined physicochemical data for 1-Methoxybutane-2-thiol, such

as boiling point, melting point, density, and solubility, are not readily available in published

literature. For context, related, more studied compounds are referenced below. It is crucial to

note that these values are not directly applicable to 1-Methoxybutane-2-thiol and should be

used with caution as estimations.

Property
4-methoxy-2-
methylbutane-2-thiol

1-Butanethiol

Boiling Point Not Available 98.5 °C

Density Not Available 0.84 g/cm³

Flash Point Not Available 2 °C

Solubility Not Available Insoluble in water

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of 1-
Methoxybutane-2-thiol are not currently available in peer-reviewed scientific literature.

General synthetic routes for alkoxy thiols may involve the nucleophilic substitution of a suitable

leaving group with a thiol-containing nucleophile or the addition of a thiol to an unsaturated

precursor. However, without specific literature, any proposed pathway would be purely

theoretical.

Analytical Methods
Specific analytical methods for the characterization and quantification of 1-Methoxybutane-2-
thiol have not been documented. Generally, the analysis of thiols can be accomplished using a

variety of techniques:

Gas Chromatography-Mass Spectrometry (GC-MS): A common method for the analysis of

volatile sulfur compounds.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be critical for

structural elucidation.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations, such as the

S-H stretch.

Safety and Toxicology
No specific toxicological data for 1-Methoxybutane-2-thiol has been found. As a general

precaution, it should be handled with care in a well-ventilated laboratory, and appropriate

personal protective equipment (PPE), including gloves and safety glasses, should be worn. For

related thiols, potential hazards include flammability and irritation to the skin, eyes, and

respiratory system.

Logical Relationship for General Thiol Analysis
The following diagram illustrates a generalized workflow for the analysis of a novel thiol

compound like 1-Methoxybutane-2-thiol, from initial synthesis to final characterization.

General Workflow for Thiol Analysis

Synthesis and Purification

Structural Characterization Property Determination

Proposed Synthesis

Purification (e.g., Distillation, Chromatography)

NMR Spectroscopy (1H, 13C) Mass Spectrometry (GC-MS, ESI-MS) IR Spectroscopy Physicochemical Analysis (BP, MP, Density) Purity Assessment (GC, HPLC)
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15242523#1-methoxybutane-2-thiol-cas-number-
lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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